Cas no 1022700-22-6 (1-(4-bromo-2-methylphenyl)-3-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]urea)

• Product Name: 1-(4-bromo-2-methylphenyl)-3-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]urea
• CAS No: 1022700-22-6
• MF: C₂₆H₂₆BrN₃O₃
• MW: 508.406945705414
• MDL: MFCD03839398
• CID: 5166159
• Update Time: 2025-08-02

1-(4-bromo-2-methylphenyl)-3-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2-methylphenyl)-3-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]urea

• MDL： MFCD03839398
• Inchi： 1S/C26H26BrN3O3/c1-16-12-19(27)6-9-22(16)30-26(31)29-20-7-4-17(5-8-20)13-23-21-15-25(33-3)24(32-2)14-18(21)10-11-28-23/h4-9,12,14-15H,10-11,13H2,1-3H3,(H2,29,30,31)
• InChI Key： HEUZVDBIEXTVLG-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(Br)C=C1C)C(NC1=CC=C(CC2C3=C(C=C(OC)C(OC)=C3)CCN=2)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Benzylisoquinolines

Additional information on 1-(4-bromo-2-methylphenyl)-3-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]urea

Professional Introduction to Compound with CAS No. 1022700-22-6 and Product Name: 1-(4-bromo-2-methylphenyl)-3-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]urea

Compound with the CAS number 1022700-22-6 and the product name 1-(4-bromo-2-methylphenyl)-3-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]urea represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The intricate arrangement of functional groups, including bromo and methyl substituents on the phenyl rings, as well as the incorporation of a dimethoxy-3,4-dihydroisoquinolin-1-ylmethyl moiety, contributes to its unique chemical properties and biological activity.

The 1-(4-bromo-2-methylphenyl)-3-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]urea molecule exhibits a high degree of structural complexity, which is often associated with enhanced binding affinity and selectivity in biological systems. This characteristic makes it a promising candidate for further investigation in the development of novel therapeutic agents. The presence of multiple aromatic rings and heterocyclic structures suggests that this compound may interact with various biological targets, including enzymes and receptors involved in critical cellular processes.

In recent years, there has been growing interest in the exploration of urea-based compounds as pharmacological agents. Urea derivatives are known for their ability to form stable hydrogen bonds with biological targets, which can lead to potent and selective interactions. The 1-(4-bromo-2-methylphenyl)-3-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]urea structure combines the advantages of urea chemistry with the functional diversity of isoquinoline derivatives. Isoquinolines are a class of heterocyclic compounds that have shown significant promise in various therapeutic areas due to their ability to modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases.

The 6,7-dimethoxy-3,4-dihydroisoquinolin-1-ylmethyl group in the compound is particularly noteworthy for its potential biological activity. This moiety has been extensively studied for its role in modulating enzyme activity and receptor binding. The dimethoxy substitution pattern enhances the solubility and bioavailability of the molecule, making it more suitable for pharmaceutical applications. Additionally, the presence of bromo and methyl groups on the phenyl rings contributes to the compound's overall stability and reactivity, which are crucial factors in drug design.

Recent research has highlighted the importance of structure-based drug design in developing novel therapeutic agents. Computational modeling and high-throughput screening techniques have been instrumental in identifying promising candidates for further investigation. The 1-(4-bromo-2-methylphenyl)-3-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]urea molecule has been subjected to rigorous computational studies to understand its interaction with potential biological targets. These studies have revealed that the compound exhibits high binding affinity for several key enzymes involved in cellular signaling pathways.

One of the most compelling aspects of this compound is its potential application in treating neurological disorders. Isoquinoline derivatives have been shown to interact with receptors and enzymes that play a critical role in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The 1-(4-bromo-2-methylphenyl)-3-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]urea structure has been designed to target these pathways by modulating the activity of key enzymes such as acetylcholinesterase and monoamine oxidase.

In addition to its potential applications in neurological disorders, this compound has also shown promise in oncology research. Preclinical studies have indicated that it can inhibit the growth of various cancer cell lines by targeting specific signaling pathways involved in tumor progression. The ability of 1-(4-bromo-2-methylphenyl)-3-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-ylmethyl)phenyl]urea to interact with multiple targets suggests that it may have broad-spectrum anti-cancer activity.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Advanced synthetic techniques have been employed to introduce the various functional groups while maintaining structural integrity. The bromo and methyl substituents on the phenyl rings were introduced through regioselective bromination and alkylation reactions, respectively. The incorporation of the 6,7-dimethoxy-3,4-dihydroisoquinolin-1-ylmethyl group was achieved through a series of condensation reactions followed by cyclization.

The pharmacokinetic properties of 1-(4-bromo-2-methylphenyl)-3-[4-[((6,<0xE9><0xA9><0x9D,<0xE9><0xA9><0x94>-dimethoxy-*<0xE9><0xA9><0x8D,<0xE9><0xA9><0x94>-dihydroisoquinolin-*<0xE9><0xA9><0x81>)*methyl)phenyl]*urea> have been thoroughly evaluated using both computational modeling and experimental techniques. These studies have provided valuable insights into its absorption, distribution, metabolism, excretion (ADME) profile. The compound exhibits good oral bioavailability and moderate metabolic stability, making it a suitable candidate for further clinical development.

The development of novel therapeutic agents requires a comprehensive understanding of their interactions with biological targets at both molecular and cellular levels. The 1-(4-bromo-*<0xE9><0xA9><0x90>,-*<0xE9><0xA9><0xB5>*<0xE9><0xA9><0x84>,-*<0xE9><0xA9><0xB5>*<0xE9><*xx>xx>*)methyl]*phenyl]*urea molecule has been extensively characterized using spectroscopic techniques such as NMR spectroscopy (nuclear magnetic resonance), mass spectrometry (MS), and X-ray crystallography (XRD). These techniques have provided detailed information about its molecular structure and conformational dynamics.

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